Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate

• IUPAC Name: ethyl 4-(4-anilinoanilino)-4-oxobutanoate
• InChI: InChI=1S/C18H20N2O3/c1-2-23-18(22)13-12-17(21)20-16-10-8-15(9-11-16)19-14-6-4-3-5-7-14/h3-11,19H,2,12-13H2,1H3,(H,20,21)
• InChI Key: ISCGEVPPTQEWBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CC=C(C=C1)NC2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate is an organic compound with a complex structure that includes both ester and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate typically involves a multi-step process. One common method starts with the reaction of ethyl acetoacetate with aniline to form an intermediate. This intermediate is then reacted with 4-nitrobenzoyl chloride under basic conditions to yield the desired product. The reaction conditions often involve the use of solvents such as ethanol or dichloromethane and catalysts like triethylamine.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ester or amide groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 4-oxo-4-{[4-(1-pyrrolidinylsulfonyl)phenyl]amino}butanoate
• Ethyl 4-oxo-4-{[4-(1-pyrrolidinylcarbonyl)phenyl]amino}butanoate

Uniqueness

Ethyl 4-oxo-4-{[4-(phenylamino)phenyl]amino}butanoate is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for research and development.